2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide

• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(5-methoxyindol-1-yl)-N-(2-methyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C17H18N4O2S/c1-20-17(13-9-24-10-14(13)19-20)18-16(22)8-21-6-5-11-7-12(23-2)3-4-15(11)21/h3-7H,8-10H2,1-2H3,(H,18,22)
• InChI Key: JIKUTBVQUCSRLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CSCC2=N1)NC(=O)CN3C=CC4=C3C=CC(=C4)OC

Description

2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide is a complex organic compound that features both indole and thieno[3,4-c]pyrazole moieties. This compound is of interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide typically involves the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Formation of the Thieno[3,4-c]pyrazole Moiety: This can be achieved through the cyclization of appropriate thioamide and hydrazine derivatives.

Coupling of the Two Moieties: The final step involves coupling the indole and thieno[3,4-c]pyrazole moieties through an acetamide linkage. This can be done using standard peptide coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The methoxy group on the indole ring can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the acetamide linkage can be reduced to form an amine.

Substitution: The hydrogen atoms on the indole and thieno[3,4-c]pyrazole rings can be substituted with various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and organometallic reagents (e.g., Grignard reagents).

Major Products

Oxidation: Formation of 2-(5-hydroxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide.

Reduction: Formation of 2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)ethylamine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to interact with serotonin receptors, while the thieno[3,4-c]pyrazole moiety may interact with various enzymes and proteins. These interactions can lead to modulation of cellular signaling pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(5-methoxy-1H-indol-3-yl)acetic acid: Similar indole structure but lacks the thieno[3,4-c]pyrazole moiety.

N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide: Similar thieno[3,4-c]pyrazole structure but lacks the indole moiety.

Uniqueness

2-(5-methoxy-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide is unique due to the combination of both indole and thieno[3,4-c]pyrazole moieties in a single molecule. This unique structure allows it to interact with a broader range of molecular targets and exhibit a wider range of biological activities compared to its individual components.